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Cat. No.: B1209105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for preclinical SPECT/CT (Single

Photon Emission Computed Tomography/Computed Tomography) imaging in mice using the

radionuclide Terbium-155 (¹⁵⁵Tb). Terbium-155 is a promising radionuclide for SPECT imaging

due to its favorable decay characteristics, including a half-life of 5.32 days and principal

gamma-ray emissions at 87 keV and 105 keV.[1][2] This protocol will cover the essential steps

from radiolabeling of a targeting molecule to image acquisition, reconstruction, and quantitative

analysis.

I. Radiolabeling Protocol for ¹⁵⁵Tb-DOTATOC
This protocol describes the radiolabeling of DOTATOC, a somatostatin analogue, with ¹⁵⁵Tb.

This is a common procedure for targeting somatostatin receptor-positive tumors in preclinical

models.

Materials:

¹⁵⁵TbCl₃ in 0.05 M HCl

DOTATOC (1 mM stock solution)

Sodium acetate buffer (0.5 M, pH ~4.5)

Reaction vial (e.g., Eppendorf tube)
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Heating block or water bath

Radio-TLC system for quality control

Procedure:

In a reaction vial, combine approximately 100 MBq of ¹⁵⁵TbCl₃ with sodium acetate buffer to

achieve a final pH of ~4.5.[1]

Add the desired amount of DOTATOC (e.g., to achieve a molar activity of up to 100

MBq/nmol).[1][2]

Incubate the reaction mixture at 95°C for 10-15 minutes.[1][3]

After incubation, allow the mixture to cool to room temperature.

Perform radiochemical purity analysis using a radio-TLC system to ensure a radiolabeling

yield of >95%.

II. Animal Preparation and Handling
Proper animal preparation is crucial for obtaining high-quality and reproducible imaging data.

Materials:

Tumor-bearing mice (e.g., xenograft models)

Isoflurane anesthesia system with induction chamber and nose cone

Heating pad or lamp to maintain body temperature

Tail vein catheter (optional, for precise injection timing)

Sterile saline for injection

Procedure:

Anesthesia Induction: Anesthetize the mouse using isoflurane (3-4% for induction) in an

induction chamber.[4]
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Anesthesia Maintenance: Once induced, transfer the mouse to the scanner bed and

maintain anesthesia using a nose cone with 1.5-2.5% isoflurane.[4]

Temperature Regulation: Maintain the mouse's body temperature at 37°C throughout the

procedure using a heating pad or lamp to prevent hypothermia-induced physiological

changes.

Radiotracer Administration: Administer the ¹⁵⁵Tb-labeled compound (e.g., ¹⁵⁵Tb-DOTATOC)

via intravenous tail vein injection. The injected volume should typically be around 100-150

µL.

Positioning: Position the mouse on the scanner bed according to the imaging system's

guidelines.

III. SPECT/CT Image Acquisition
The following are general parameters for SPECT/CT acquisition. Specific parameters may

need to be optimized based on the imaging system and the specific research question.

SPECT Parameters:

Collimator: High-Energy Ultra-High Resolution (HEUHR) or Ultra-High Sensitivity (UHS)

pinhole collimators are commonly used for preclinical imaging.

Energy Windows: Set energy windows around the principal photopeaks of ¹⁵⁵Tb:

87 keV (e.g., 20% window)

105 keV (e.g., 20% window)

Acquisition Mode: Step-and-shoot or continuous rotation.

Projections: 60-120 projections over 360 degrees.

Acquisition Time: 20-60 minutes, depending on the injected dose and desired image quality.

CT Parameters:
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X-ray Tube Voltage: 40-50 kVp

X-ray Tube Current: 400-500 µA

Projections: 180-360 projections.

Acquisition Time: 1-5 minutes.

IV. Image Reconstruction and Analysis
Image Reconstruction:

Algorithm: Ordered Subset Expectation Maximization (OSEM) is a commonly used iterative

reconstruction algorithm.

Parameters:

Number of Subsets: 8-16

Number of Iterations: 4-10

Corrections: Apply corrections for attenuation (using the CT data), scatter, and detector

response for accurate quantification.

Quantitative Image Analysis:

Image Fusion: Co-register the SPECT and CT images.

Region of Interest (ROI) Definition: Draw ROIs on the fused images over the tumor and other

organs of interest (e.g., kidneys, liver, muscle) using the CT scan for anatomical guidance.

Quantification:

Calculate the mean activity concentration within each ROI from the SPECT data (in Bq/mL

or µCi/mL).

Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ:

(%ID/g) = (Activity in ROI / Injected Dose) / (Tissue Volume or Mass) * 100

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biodistribution data can be compiled to assess the uptake and clearance of the radiotracer

over time.[5]

V. Quantitative Data Summary
The following table summarizes typical quantitative data obtained from ¹⁵⁵Tb SPECT/CT

imaging studies in mice.
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Parameter Value
Reference
Compound

Mouse Model Citation

Radiolabeling

Radiochemical

Yield
>95% ¹⁵⁵Tb-DOTATOC - [1]

Molar Activity
up to 100

MBq/nmol
¹⁵⁵Tb-DOTATOC - [1][2]

Biodistribution

Tumor Uptake

(%ID/g at 24h)
22.0 ± 4.4 ¹⁵⁵Tb-cm09

KB tumor

xenograft
[5]

Kidney Uptake

(%ID/g at 24h)
High ¹⁶¹Tb-cm09

KB tumor

xenograft
[5][6]

Tumor-to-Blood

Ratio (at 24h)
~15 ¹⁵⁵Tb-cm09

KB tumor

xenograft
[5]

Tumor-to-Liver

Ratio (at 24h)
~5.9 ¹⁵⁵Tb-cm09

KB tumor

xenograft
[5]

Tumor-to-Kidney

Ratio (at 24h)
~0.8 ¹⁵⁵Tb-cm09

KB tumor

xenograft
[5]

SPECT/CT

Parameters

Injected Dose ~4.5 MBq ¹⁵⁵Tb-cm09
KB tumor

xenograft
[5]

Image

Acquisition Time
15 min - 2 hours Various Various [6]

VI. Experimental Workflow and Signaling Pathway
Diagrams
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Experimental Workflow for Terbium-155 SPECT/CT Imaging in Mice
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Simplified Signaling Pathway for SSTR-Targeted Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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